3,3-Dimethylpentan-1-amine hydrochloride

• IUPAC Name: 3,3-dimethylpentan-1-amine;hydrochloride
• InChI: InChI=1S/C7H17N.ClH/c1-4-7(2,3)5-6-8;/h4-6,8H2,1-3H3;1H
• InChI Key: QAFZQTIWUWAHMH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)CCN.Cl
• Molecular Formula: C7H18ClN
• Molecular Weight: 151.68 g/mol

Description

3,3-Dimethylpentan-1-amine hydrochloride is a chemical compound with the molecular formula C7H18ClN. It has a molecular weight of 151.68 and is typically found in a powder form.

Molecular Structure Analysis

The molecular structure of 3,3-Dimethylpentan-1-amine hydrochloride consists of a pentane chain with two methyl groups attached to the third carbon atom and an amine group attached to the first carbon atom. The hydrochloride indicates that the compound forms a salt with hydrochloric acid, which likely involves the nitrogen atom of the amine group.

Scientific Research Applications

Synthesis and Structural Studies

• Synthetic Chemistry : 3,3-Dimethylpentan-1-amine hydrochloride is involved in the synthesis of various complex molecules. For instance, it has been used in the productive synthesis of 1-Ethynylcyclopropylamine and 1-Ethynylcyclobutylamine, showcasing its role in creating structurally unique compounds (Kozhushkov et al., 2010).

• Crystallography and Conformational Analysis : Research includes the synthesis and structural analysis of amides derived from various amine compounds, such as 3,7-dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-amine, which involves understanding the crystal structure and conformation of related hydrochloride compounds (Fernández et al., 1995).

• Bioconjugation Mechanisms : Studies focus on understanding the mechanism of amide formation by carbodiimide in aqueous media, using compounds like 1-ethyl-3-(3-(dimethylamino)propyl)carbodiimide hydrochloride. This research is significant for bioconjugation processes in chemical biology (Nakajima & Ikada, 1995).

Pharmaceutical Applications

• Antineoplastic Agents : The compound plays a role in the synthesis of antineoplastic agents, such as the synthesis and biological evaluation of various amine hydrochlorides which have shown potential in cancer cell growth inhibition (Pettit et al., 2003).

• Drug Development and Characterization : Research includes the generation of a structurally diverse library of compounds using 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, highlighting its importance in drug development and molecular characterization (Roman, 2013).

• Microencapsulation Applications : The compound has been used in the synthesis of alginate derivatives for microencapsulation, such as the microencapsulation of λ-cyhalothrin, demonstrating its potential in controlled drug delivery systems (Yang, Ren & Xie, 2011).

Physicochemical Properties and Analysis

• Physical Properties Study : Research on the density, speed of sound, viscosity, and surface tension of amine solutions, including 3-dimethylamino-1-propylamine, contributes to understanding the physicochemical properties of these compounds in different environments (Blanco et al., 2017).

• Theoretical and Experimental Studies : Studies like the exploration of properties of 5,5-dimethyl 3-amino-cyclohex-2-en-1-one (AMINE DIMEDONE) using DFT/TD-DFT provide insights into the theoretical and experimental aspects of similar amine compounds (Fatima et al., 2021).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm. Specific hazard statements include H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands, forearms, and face thoroughly after handling.